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Compound of Interest

Compound Name: 3-Chloropentan-2-one
CAS No.: 13280-00-7
Cat. No.: B085015
Get Quote
. J

Technical Guide: 3-Chloropentan-2-one

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Chloropentan-2-one, a
halogenated ketone of interest in synthetic organic chemistry. This document consolidates
available data on its chemical identity, structural formula, and physicochemical properties. A
generalized synthetic protocol is presented, based on established methods for the a-
chlorination of ketones. Due to the limited publicly available information on specific biological
applications, this guide focuses on the chemical characteristics of the compound and provides
a logical framework for its synthesis.

Chemical Identity and Structure

3-Chloropentan-2-one is a chlorinated derivative of 2-pentanone. Its chemical structure is
characterized by a chlorine atom at the third carbon position of the pentan-2-one backbone.
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e Chemical Name: 3-Chloropentan-2-one

e CAS Number: 13280-00-7[1]

e Molecular Formula: CsHeCIO[1]

 Structural Formula:

e SMILES: CCC(CI)C(C)=0I2]

« InChl: INChl=1S/C5HICIO/c1-3-5(6)4(2) 7/h5H,3H2,1-2H3[1]

Physicochemical Properties

Quantitative data for 3-Chloropentan-2-one is primarily based on computed values. These
properties are essential for understanding its behavior in various chemical and biological

systems.
Property Value Source
Molecular Weight 120.58 g/mol PubChem[1][3]
XLogP3-AA (LogP) 15 PubChem[1][3]
Hydrogen Bond Donor Count 0 PubChem[1][3]
Hydrogen Bond Acceptor
Count 1 PubChem[1]
Rotatable Bond Count 2 PubChem|[1]
Exact Mass 120.0341926 Da PubChem[1][3]
Topological Polar Surface Area  17.1 A2 PubChem[1][3]

Synthesis of 3-Chloropentan-2-one: A Generalized
Experimental Protocol

While a specific, detailed experimental protocol for the synthesis of 3-Chloropentan-2-one is
not readily available in the public domain, a general method can be inferred from established
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procedures for the a-chlorination of ketones. One common and effective method involves the
use of sulfuryl chloride (SO2ClIz2) as the chlorinating agent.

Reaction Principle: The a-chlorination of a ketone proceeds via an enol or enolate intermediate.
The reaction's selectivity can be influenced by the choice of solvent and the presence of
catalysts.

Generalized Protocol:

» Reaction Setup: To a solution of 2-pentanone in an inert solvent (e.g., dichloromethane or
diethyl ether), add a suitable chlorinating agent such as sulfuryl chloride dropwise at a
controlled temperature, typically between 0 °C and room temperature.

o Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the
consumption of the starting material and the formation of the product.

o Work-up: Upon completion, the reaction mixture is typically washed with an aqueous solution
of a weak base (e.g., sodium bicarbonate) to neutralize any acidic byproducts. The organic
layer is then separated, dried over an anhydrous drying agent (e.g., sodium sulfate), and the
solvent is removed under reduced pressure.

 Purification: The crude product can be purified by fractional distillation under reduced
pressure to yield pure 3-Chloropentan-2-one.

Logical Workflow for the Synthesis of 3-
Chloropentan-2-one

The following diagram illustrates the logical steps involved in the proposed synthesis of 3-
Chloropentan-2-one from 2-pentanone.
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Synthesis Workflow for 3-Chloropentan-2-one

o-Chlorination Reaction
in an inert solvent (e.g., CH2Cl2)
(Reaction Monitoring (TLC/GCD

Upon completion
Aqueous Work-up
(e.g., NaHCOs wash)
Solvent Extraction and Drying
(e.g., over Na2S0a)

(Purification by Fractional Distillation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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